Cas no 2177-77-7 (Methyl 2-methylvalerate)

Methyl 2-methylvalerate Properties

Names and Identifiers

• Methyl 2-methylvalerate
• 2-Methylvaleric acid methyl ester
• methyl 2-methylpentanoate
• 2-Methylpentanoic acid methyl ester
• 2-methyl-pentanoicacimethylester
• 2-methylpentansaeuremethylester
• FEMA 3707
• FEMA NUMBER 3707
• Pentanoic acid,2-methyl-,methyl ester
• Valeric acid,2-methyl-,methyl ester
• +Expand

• MDL： MFCD00036653
• InChIKey： ZTULNMNIVVMLIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O2/c1-4-5-6(2)7(8)9-3/h6H,4-5H2,1-3H3
• SMILES： CCCC(C)C(=O)OC

Computed Properties

• Exact Mass: 130.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.09938
• Heavy Atom Count: 9
• Complexity: 88.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.59560
• PSA: 26.30000
• Refractive Index: n20/D 1.403(lit.)
• Boiling Point: 45 °C/0.2 mmHg(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• FEMA: 3707 | METHYL 2-METHYLPENTANOATE
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.878 g/mL at 25 °C(lit.)

Methyl 2-methylvalerate Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Risk Phrases：R10
• Hazardous Material transportation number：UN 3272 3/PG 3
• Hazard Statement： H226
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3

Methyl 2-methylvalerate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%